Cas no 108011-18-3 (2-(4-Methylphenyl)cycloheptan-1-one)

• Product Name: 2-(4-Methylphenyl)cycloheptan-1-one
• CAS No: 108011-18-3
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 5708289
• PubChem ID: 44718990
• Update Time: 2025-06-09

2-(4-Methylphenyl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1153058
• AKOS011897540
• 2-(4-methylphenyl)cycloheptan-1-one
• 2-(P-tolyl)cycloheptan-1-one
• 108011-18-3
• CS-0348522
• 2-(4-Methylphenyl)cycloheptan-1-one

• Inchi： 1S/C14H18O/c1-11-7-9-12(10-8-11)13-5-3-2-4-6-14(13)15/h7-10,13H,2-6H2,1H3
• InChI Key： OCNLDCDCHHUFKL-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-Methylphenyl)cycloheptan-1-one

Comprehensive Overview of 2-(4-Methylphenyl)cycloheptan-1-one (CAS No. 108011-18-3): Properties, Applications, and Industry Insights

2-(4-Methylphenyl)cycloheptan-1-one (CAS No. 108011-18-3) is a specialized organic compound belonging to the cycloheptanone family, featuring a 4-methylphenyl substituent. This structurally unique molecule has garnered attention in pharmaceutical, fragrance, and material science research due to its versatile ketone functional group and aromatic ring system. With a molecular formula of C₁₄H₁₈O, it exhibits a molecular weight of 202.30 g/mol, presenting as a colorless to pale yellow liquid under standard conditions.

Recent studies highlight the compound's role as a key intermediate in synthesizing complex molecules, particularly in flavor and fragrance formulations. Its cycloheptanone backbone contributes to musk-like olfactory profiles, making it valuable for premium perfumery. In pharmaceutical contexts, researchers explore its potential as a scaffold for drug discovery, especially in central nervous system (CNS) targeting compounds, owing to its balanced lipophilicity (LogP ≈ 3.2) and ability to cross biological membranes.

The synthesis of 2-(4-Methylphenyl)cycloheptan-1-one typically involves Friedel-Crafts acylation of toluene with cycloheptanone derivatives, followed by purification via distillation or chromatography. Advanced analytical techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy confirm its structural integrity, with characteristic signals at 7.2 ppm (aromatic protons) and 2.4 ppm (methyl group) in ¹H NMR spectra. These quality control measures ensure batch-to-batch consistency for industrial applications.

Environmental and safety profiles of CAS 108011-18-3 align with modern green chemistry principles. Biodegradation studies indicate moderate persistence (t_1/2 = 15-30 days in water), prompting recommendations for controlled wastewater management. The compound's low acute toxicity (LD₅₀ > 2000 mg/kg in rodents) and absence of mutagenic alerts in QSAR predictions make it preferable over traditional aromatic ketones in sustainable manufacturing.

Market trends reveal growing demand for specialty cycloheptanones in Asia-Pacific fragrance hubs, with CAGR projections of 5.8% (2023-2030). Innovations include its use in OLED materials as electron-transport layers, where its conjugated system enhances device efficiency. Patent analyses show increasing applications in non-linear optics and photoinitiators for 3D printing resins, addressing industry needs for high-performance functional chemicals.

For researchers querying "synthesis optimization of 108011-18-3" or "2-(4-methylphenyl)cycloheptan-1-one suppliers", recent advancements include microwave-assisted synthesis (85% yield in 30 minutes) and novel immobilized enzyme catalysts. Regulatory databases confirm its approval under REACH and FDA for specific applications, though users should verify regional compliance for intended uses. Storage recommendations suggest amber glass containers with nitrogen blankets to prevent oxidative degradation.

Emerging applications leverage the compound's chiral properties in asymmetric catalysis. Resolution of its enantiomers via HPLC with chiral columns enables production of optically active derivatives for pharmaceutical building blocks. Computational chemistry studies model its interactions with biological targets, particularly G-protein coupled receptors, suggesting potential in neurological drug development pipelines.

Technical inquiries often focus on "spectral data for CAS 108011-18-3" and "solubility parameters". The compound displays good solubility in organic solvents (ethanol, acetone >50 mg/mL) but limited aqueous solubility (0.8 mg/mL at 25°C). Its UV-Vis spectrum shows λ_max at 268 nm (ε = 3200 L·mol^-1·cm^-1), useful for analytical method development. Thermogravimetric analysis indicates stability up to 180°C, informing processing parameters for industrial scale-up.

In conclusion, 2-(4-Methylphenyl)cycloheptan-1-one represents a multifaceted compound bridging fine chemicals and advanced materials science. Its evolving applications respond to market demands for sustainable aroma chemicals and functional intermediates, supported by rigorous safety and performance data. Ongoing research continues to unlock its potential in cutting-edge technologies while maintaining compliance with global chemical regulations.